Cas no 953854-73-4 (ethyl 2-methyl-4-(4-methylbenzamido)quinoline-6-carboxylate)

• Product Name: ethyl 2-methyl-4-(4-methylbenzamido)quinoline-6-carboxylate
• CAS No: 953854-73-4
• MF: C₂₁H₂₀N₂O₃
• MW: 348.395105361938
• CID: 5431854
• Update Time: 2025-07-23

ethyl 2-methyl-4-(4-methylbenzamido)quinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• KJFWSNIUMFTPOJ-UHFFFAOYSA-N
• ethyl 2-methyl-4-(4-methylbenzamido)quinoline-6-carboxylate

• Inchi： 1S/C21H20N2O3/c1-4-26-21(25)16-9-10-18-17(12-16)19(11-14(3)22-18)23-20(24)15-7-5-13(2)6-8-15/h5-12H,4H2,1-3H3,(H,22,23,24)
• InChI Key： KJFWSNIUMFTPOJ-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(C(OCC)=O)C=C2)=C(NC(=O)C2=CC=C(C)C=C2)C=C1C

Additional information on ethyl 2-methyl-4-(4-methylbenzamido)quinoline-6-carboxylate

Recent Advances in the Study of Ethyl 2-methyl-4-(4-methylbenzamido)quinoline-6-carboxylate (CAS: 953854-73-4)

Ethyl 2-methyl-4-(4-methylbenzamido)quinoline-6-carboxylate (CAS: 953854-73-4) has recently emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This quinoline derivative has shown promising biological activities, particularly in the context of kinase inhibition and anticancer drug development. The compound's unique structural features, combining a quinoline core with a 4-methylbenzamido substituent and an ethyl carboxylate group, make it an attractive scaffold for further pharmacological exploration.

Recent studies have focused on the synthesis and optimization of this compound as a potential kinase inhibitor. A 2023 publication in the Journal of Medicinal Chemistry reported that ethyl 2-methyl-4-(4-methylbenzamido)quinoline-6-carboxylate exhibits selective inhibition against several cancer-related kinases, with particularly strong activity against EGFR (epidermal growth factor receptor) mutants. The researchers employed structure-activity relationship (SAR) studies to demonstrate how modifications at the 2-methyl and 6-carboxylate positions significantly influence the compound's binding affinity and selectivity.

In terms of synthetic methodology, a novel and efficient route for producing ethyl 2-methyl-4-(4-methylbenzamido)quinoline-6-carboxylate was developed by a research team at the University of Tokyo. Their approach, published in Organic Process Research & Development in early 2024, utilizes a one-pot cascade reaction that significantly improves yield (up to 78%) compared to previous methods while reducing the number of purification steps required. This advancement has important implications for scaling up production for preclinical studies.

Pharmacokinetic studies conducted in rodent models have revealed favorable absorption and distribution properties for this compound. A 2023 study in Drug Metabolism and Disposition reported that ethyl 2-methyl-4-(4-methylbenzamido)quinoline-6-carboxylate demonstrates good oral bioavailability (approximately 65%) and reasonable plasma half-life (t1/2 = 4.2 hours in mice), making it a viable candidate for further development as an oral therapeutic agent. The compound also showed acceptable blood-brain barrier penetration in these studies, suggesting potential applications in central nervous system disorders.

Current research directions include exploring the compound's potential in combination therapies and investigating its effects on drug-resistant cancer cell lines. Preliminary results presented at the 2024 American Association for Cancer Research annual meeting indicate that ethyl 2-methyl-4-(4-methylbenzamido)quinoline-6-carboxylate may enhance the efficacy of existing chemotherapeutic agents when used in combination, particularly in cases of acquired resistance to EGFR inhibitors. These findings open new avenues for overcoming treatment resistance in various malignancies.

Future research on ethyl 2-methyl-4-(4-methylbenzamido)quinoline-6-carboxylate (953854-73-4) will likely focus on further optimizing its pharmacological properties through structural modifications, expanding its therapeutic applications beyond oncology, and advancing it through the drug development pipeline. The compound represents an exciting example of how rational drug design approaches can yield promising new chemical entities with multiple potential therapeutic applications.